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Compound of Interest

Compound Name: 2-(Methylsulfonyl)pyrimidine

Cat. No.: B077071 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
2-(Methylsulfonyl)pyrimidine is a versatile heterocyclic compound that has garnered

significant attention in medicinal chemistry and chemical biology. Its unique electronic

properties make it a valuable scaffold and a functional "warhead" for covalent inhibitors. This

technical guide provides a comprehensive overview of the core physicochemical properties of

2-(Methylsulfonyl)pyrimidine, its synthesis, and its reactivity. Detailed experimental protocols

for the determination of these properties are provided, along with visual diagrams to illustrate

key processes. This document is intended to serve as a foundational resource for researchers

working with this important chemical entity.

Core Physicochemical Properties
The physicochemical properties of 2-(Methylsulfonyl)pyrimidine are crucial for its application

in drug design and development, influencing its solubility, permeability, and reactivity. A

summary of these properties is presented below.

Table 1: Physicochemical Properties of 2-(Methylsulfonyl)pyrimidine
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Property Value Source

IUPAC Name 2-(methylsulfonyl)pyrimidine [1]

Synonyms Methyl pyrimidin-2-yl sulphone [2][3]

CAS Number 14161-09-2 [2][3]

Molecular Formula C₅H₆N₂O₂S [2][3]

Molecular Weight 158.18 g/mol [1][3]

Appearance Solid

Boiling Point 335.647 °C at 760 mmHg [2]

Density 1.344 g/cm³

Solubility

Good aqueous stability and

solubility at millimolar

concentrations.

[4]

logP (calculated) -0.2 [1]

Table 2: Physicochemical Properties of Substituted 2-(Methylsulfonyl)pyrimidine Derivatives

Derivative Melting Point (°C)

4,6-Dimethyl-2-(methylsulfonyl)pyrimidine 80 - 85

4,6-Dimethoxy-2-(methylsulfonyl)pyrimidine 129 - 133

Synthesis
An efficient and environmentally friendly approach for the synthesis of 2-
(methylsulfonyl)pyrimidine derivatives has been developed.[5][6] The general strategy

involves a three-step process: cyclic condensation, derivation, and subsequent oxidation.[5]

Synthesis Workflow
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Step 1: Cyclic Condensation

Step 2: Derivation (Optional)

Step 3: Oxidation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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